Cas no 104825-34-5 (Benzoic acid,3-(cyanomethyl)-2-nitro-)

• Product Name: Benzoic acid,3-(cyanomethyl)-2-nitro-
• CAS No: 104825-34-5
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• CID: 126479
• PubChem ID: 13570171
• Update Time: 2025-04-18

Benzoic acid,3-(cyanomethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(cyanomethyl)-2-nitro-
• Benzoic acid, 3-(cyanomethyl)-2-nitro- (9CI)
• 3-Cyanomethyl-2,5-dimethylnitrobenzol
• 3-Cyanomethyl-2-nitrobenzoic acid
• 3-(Cyanomethyl)-2-nitrobenzoic acid
• SCHEMBL9523735
• 104825-34-5
• Benzoic acid, 3-(cyanomethyl)-2-nitro-
• DB-285625

• Inchi： 1S/C9H6N2O4/c10-5-4-6-2-1-3-7(9(12)13)8(6)11(14)15/h1-3H,4H2,(H,12,13)
• InChI Key： DDAYNJMSNNRHOT-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(CC#N)=C1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 206.03300
• Monoisotopic Mass: 206.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.91000
• LogP: 1.88228